Cas no 2228345-55-7 (tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228345-55-7
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6165982
• PubChem ID: 165622982
• Update Time: 2025-05-20

tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1890735
• tert-butyl N-[1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl]-N-methylcarbamate
• 2228345-55-7

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(19)16(4)12(9-17)11-7-6-10(18)8-13(11)20-5/h6-9,12,18H,1-5H3
• InChI Key： XRGSBJRHFABXLK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CC=1OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2228345-55-7 and Product Name: Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

The compound with the CAS number 2228345-55-7 and the product name Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of functional groups such as hydroxyl and methoxy, along with the carbamate moiety, suggests a versatile chemical profile that could be leveraged for various biological activities.

In recent years, there has been a growing interest in the development of novel compounds that exhibit dual functionality, allowing for targeted therapeutic effects. The Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate molecule, with its unique structural features, aligns well with this trend. The hydroxyl group, in particular, is known for its ability to participate in hydrogen bonding, which can enhance the compound's solubility and bioavailability. This property is crucial for ensuring that the drug can be effectively absorbed and utilized by the body.

Moreover, the methoxy group contributes to the compound's stability and reactivity, making it a promising candidate for further chemical modifications. These modifications could potentially enhance its pharmacological properties, making it more effective against specific diseases or conditions. The carbamate group, on the other hand, is often associated with compounds that exhibit inhibitory effects on various enzymes and receptors. This suggests that Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate could have applications in the treatment of neurological disorders, inflammatory conditions, or even cancer.

Recent research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and molecular dynamics simulations have become indispensable tools for predicting how a compound will behave in vivo. These techniques have been instrumental in optimizing the structure of Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate to enhance its efficacy and minimize potential side effects. By leveraging these advanced computational methods, scientists can design experiments more efficiently and reduce the time required to bring a new drug to market.

The synthesis of this compound also represents a significant achievement in synthetic organic chemistry. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Each step must be meticulously planned to avoid unwanted byproducts that could compromise the compound's integrity. The use of advanced purification techniques, such as column chromatography and recrystallization, ensures that the final product meets stringent quality standards.

One of the most exciting aspects of this compound is its potential application in personalized medicine. By understanding how individual patients metabolize drugs differently, researchers can tailor treatments to meet specific needs. The Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate molecule's unique properties make it an excellent candidate for such applications. Its ability to interact with multiple biological targets suggests that it could be used to develop therapies that are both effective and personalized.

Furthermore, the compound's structural features make it a valuable tool for researchers studying drug-drug interactions. Understanding how different compounds interact within the body is crucial for developing safe and effective combination therapies. The Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate molecule's dual functionality provides a unique platform for studying these interactions, potentially leading to new insights into drug development strategies.

In conclusion, the compound with CAS number 2228345-55-7 and product name Tert-butyl N-1-(4-hydroxy-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a promising candidate for further research and clinical investigation. As our understanding of molecular biology continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.